2-methyl-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid
Description
“2-methyl-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid” is a chemical compound with the empirical formula C9H5F5O2 . It is a type of benzoic acid that has been substituted with a pentafluoroethyl group and a methyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a carboxylic acid group, a pentafluoroethyl group, and a methyl group . The presence of the pentafluoroethyl group introduces significant electronegativity due to the fluorine atoms, which can influence the compound’s reactivity .Physical and Chemical Properties Analysis
This compound is a powder with a melting point of 154-159 °C . Its molecular weight is 240.13 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid involves the introduction of a pentafluoroethyl group onto a benzoic acid derivative. This can be achieved through a Friedel-Crafts alkylation reaction using pentafluoroethane and a suitable benzoic acid derivative as starting materials.", "Starting Materials": [ "2-methylbenzoic acid", "pentafluoroethane", "AlCl3", "CH2Cl2", "NaOH", "HCl" ], "Reaction": [ "1. Dissolve 2-methylbenzoic acid (1.0 equiv) in dry CH2Cl2 and cool to 0°C.", "2. Slowly add AlCl3 (1.2 equiv) to the reaction mixture with stirring.", "3. Add pentafluoroethane (1.5 equiv) dropwise to the reaction mixture over 30 minutes while maintaining the temperature at 0°C.", "4. Stir the reaction mixture at 0°C for an additional 2 hours.", "5. Quench the reaction by slowly adding ice-cold NaOH solution (10% w/v) with stirring.", "6. Extract the organic layer with CH2Cl2 (3 x 50 mL).", "7. Combine the organic layers and wash with water (2 x 50 mL).", "8. Dry the organic layer over anhydrous Na2SO4 and filter.", "9. Concentrate the filtrate under reduced pressure to obtain the crude product.", "10. Dissolve the crude product in HCl (1 M) and stir for 1 hour.", "11. Filter the resulting precipitate and wash with water.", "12. Dry the product under vacuum to obtain 2-methyl-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid." ] } | |
CAS No. |
2624135-50-6 |
Molecular Formula |
C10H7F5O2 |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
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